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Compound of Interest

Compound Name: 1,3-Dimethyl-1-cyclohexene

Cat. No.: B8734636 Get Quote

Essential Safety and Handling Guide for 1,3-
Dimethyl-1-cyclohexene
Audience: Researchers, scientists, and drug development professionals.

This guide provides crucial safety and logistical information for the handling and disposal of

1,3-Dimethyl-1-cyclohexene. The following procedures are based on the known properties of

this chemical and safety data for closely related flammable cycloalkenes in the absence of a

specific Safety Data Sheet (SDS) for 1,3-Dimethyl-1-cyclohexene.

I. Personal Protective Equipment (PPE)
When handling 1,3-Dimethyl-1-cyclohexene, a comprehensive PPE strategy is essential to

minimize exposure and ensure personal safety. The following table summarizes the required

PPE.
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Body Part
Personal Protective

Equipment
Specifications and Rationale

Eyes/Face
Safety Goggles with side

shields or a Face Shield

Essential to protect against

splashes and vapors. Standard

safety glasses are not

sufficient.

Skin/Body
Flame-retardant lab coat and

chemical-resistant apron

Provides a barrier against skin

contact and protects from

potential fire hazards due to

the flammable nature of the

compound.

Chemical-resistant gloves

(Nitrile or Neoprene

recommended)

Protects hands from direct

contact. Gloves should be

inspected before use and

changed frequently, especially

if contaminated.

Respiratory

Use in a well-ventilated area or

with a certified fume hood. If

ventilation is inadequate, a

NIOSH/MSHA-approved

respirator with organic vapor

cartridges is necessary.

Prevents inhalation of

potentially harmful vapors.

Footwear
Closed-toe, chemical-resistant

shoes
Protects feet from spills.

II. Quantitative Safety Data
The following table summarizes key quantitative safety and physical property data for 1,3-
Dimethyl-1-cyclohexene and its close isomers. This data is critical for safe handling and

storage.
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Property
1,3-Dimethyl-1-

cyclohexene

1,3-

Dimethylcyclohexan

e (mixture of cis and

trans)

1,1-

Dimethylcyclohexan

e

CAS Number 2808-76-6[1][2] 591-21-9[3] 590-66-9

Molecular Formula C₈H₁₄[1][2] C₈H₁₆ C₈H₁₆

Molecular Weight 110.2 g/mol [1][2] 112.21 g/mol 112.21 g/mol

Boiling Point 127.05 °C[1] 122 °C / 251.6 °F[3] 118 - 120 °C

Density 0.7991 g/cm³[1] 0.770 g/cm³[3] 0.777 g/cm³

Flash Point Not available 6 °C / 42.8 °F[3] Not available

Refractive Index 1.4471[1] Not available Not available

III. Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational protocol is paramount when working with 1,3-Dimethyl-1-
cyclohexene.

1. Preparation:

Ensure a certified chemical fume hood is operational.

Assemble all necessary PPE as detailed in the table above.

Have a chemical spill kit readily accessible.

Prepare a designated and properly labeled waste container.

2. Handling and Use:

Conduct all work within a chemical fume hood to minimize inhalation exposure.
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Ground and bond all containers and receiving equipment to prevent static discharge, which

can be an ignition source.[3]

Use only non-sparking tools and explosion-proof equipment.[3]

Keep the container tightly closed when not in use to prevent the release of flammable

vapors.[3]

Avoid contact with skin and eyes. In case of contact, follow the first aid measures outlined

below.

Keep away from heat, sparks, open flames, and other ignition sources. No smoking in the

handling area.[3]

3. First Aid Measures:

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek immediate medical attention.[3][4]

In Case of Skin Contact: Immediately remove all contaminated clothing. Rinse the skin with

plenty of water and soap for at least 15 minutes. Seek medical attention if irritation persists.

[3][4]

In Case of Eye Contact: Immediately rinse eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[3]

If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.[4]

IV. Disposal Plan
Proper disposal of 1,3-Dimethyl-1-cyclohexene and its containers is crucial to prevent

environmental contamination and ensure safety.

1. Waste Chemical Disposal:
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Collect all waste containing 1,3-Dimethyl-1-cyclohexene in a dedicated, properly labeled,

and sealed container.

The container should be compatible with the chemical and clearly marked as "Hazardous

Waste" with the full chemical name.[5]

Store the waste container in a cool, dry, and well-ventilated area, away from ignition sources.

Dispose of the chemical waste through an approved hazardous waste disposal company,

following all local, state, and federal regulations.[3] Do not pour down the drain.[5]

2. Empty Container Disposal:

Empty containers may still contain hazardous residue and vapors.

Triple-rinse the container with a suitable solvent. The rinsate must be collected and disposed

of as hazardous waste.[6]

After triple-rinsing, the container should be air-dried in a well-ventilated area.

Deface the original label and mark the container as "EMPTY".[6]

Dispose of the clean, empty container in accordance with institutional and local regulations.

Glass containers may be disposed of in a broken glass receptacle.[6]

V. Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of 1,3-Dimethyl-1-
cyclohexene.
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Preparation

Handling & Use

Spill & Exposure

Disposal

1. Assemble PPE & Spill Kit

2. Verify Fume Hood Operation

3. Prepare Labeled Waste Container

4. Work in Fume Hood

5. Ground Equipment

6. Avoid Ignition Sources

7. Manage Spills Immediately

8. Administer First Aid

9. Collect Chemical Waste

10. Dispose via Approved Vendor

11. Triple-Rinse Empty Container

12. Dispose of Empty Container

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 1,3-Dimethyl-1-cyclohexene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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